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Compound of Interest

Compound Name: 1-Chloroadamantane-D15

Cat. No.: B580167

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical properties of 1-
Chloroadamantane-D15, a deuterated isotopologue of 1-Chloroadamantane. Given the limited
availability of specific experimental data for the deuterated compound, this document leverages
data from its non-deuterated counterpart, 1-Chloroadamantane, to provide a thorough
understanding of its expected physical characteristics. It is important to note that while the
physical properties of deuterated and non-deuterated compounds are generally very similar,
slight variations may exist.

Core Physical Properties

The primary utility of 1-Chloroadamantane-D15 in research, particularly in mass spectrometry-
based assays, is as an internal standard, where its distinct mass allows for precise
guantification of the non-deuterated analyte.

1-Chloroadamantane-D15
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Property Value Source
CAS Number 352431-55-1 [1][2]
Molecular Formula C10D15ClI [1]
Purity 98% atom D [1]

1-

Chlorotricyclo[3.3.1.13,7]decan
Synonyms ) [1]

e-d15, 1-Adamantyl Chloride-

dis

1-Chloroadamantane (Non-Deuterated Analogue)

The following table summarizes the known physical properties of the non-deuterated form, 1-
Chloroadamantane. These values are expected to be very close approximations for 1-
Chloroadamantane-D15.

Property Value Source
CAS Number 935-56-8 [31[4]
Molecular Formula C10H15CI [31[5]
Molecular Weight 170.68 g/mol [5]

White to light grey adhering
Appearance ) ) [31[6]
crystalline solid

Melting Point 163-166 °C [4171

Boiling Point Not available [4]

Poorly soluble in water;
Solubility Soluble in hydrocarbons and [3][6]

nonpolar organic solvents.

Stable at room temperature in
- closed containers under
Stability ) [3]
normal storage and handling

conditions.
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Experimental Protocols

While specific experimental protocols for the determination of the physical properties of 1-
Chloroadamantane-D15 are not readily available in the surveyed literature, a general
purification method for 1-Chloroadamantane has been described, which is applicable for
ensuring the purity of the material prior to any analytical characterization.

Purification of 1-Chloroadamantane

A common method for the purification of 1-Chloroadamantane involves the following steps:
o Crystallization: The compound can be crystallized from aqueous methanol (MeOH).[6]

» Sublimation: Further purification can be achieved by subliming the crystallized material at
100°C under a vacuum of 12 torr.[6]

o Low-Temperature Crystallization: Alternatively, it can be crystallized from methanol at a
temperature of -70°C.[6]

These purification steps are crucial for obtaining a sample with high purity, which is essential
for the accurate determination of its physical properties.

Logical Relationships and Synthesis Pathway

The following diagram illustrates the conceptual relationship between the parent adamantane
structure, its chlorinated derivative, and the deuterated isotopologue. This visualization clarifies
the structural progression and the isotopic labeling that defines 1-Chloroadamantane-D15.

Isotopic Labeling
Adamantane Chlorination 1-Chloroadamantane (Deuteration) 1-Chloroadamantane-D15

—~fronnation_,,
(C10H16) (C10H15Cl) - (C10D15Cl)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science
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